Cas no 143307-82-8 (1,2,4triazolo1,5-apyridine-5-carbaldehyde)

• Product Name: 1,2,4triazolo1,5-apyridine-5-carbaldehyde
• CAS No: 143307-82-8
• MF: C₇H₅N₃O
• MW: 147.134100675583
• CID: 108281
• PubChem ID: 10374584
• Update Time: 2025-09-28

1,2,4triazolo1,5-apyridine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyridine-5-carboxaldehyde (9CI)
• [1,2,4]triazolo[1,5-a]pyridine-5-carbaldehyde
• [1,2,4]Triazolo[1,5-a]pyridine-5-carboxaldehyde
• MFCD10699194
• AKOS006303433
• AT30932
• EN300-128169
• FT-0750463
• 1,2,4-Triazolo[1,5-a]pyridine-5-carboxaldehyde, 97%
• 143307-82-8
• Z1198279258
• DTXSID10438810
• SCHEMBL21067196
• DB-063472
• 5-Formyl[1,2,4]triazolo[1,5-a]pyridine
• 1,2,4triazolo1,5-apyridine-5-carbaldehyde

• MDL： MFCD10699194
• Inchi： 1S/C7H5N3O/c11-4-6-2-1-3-7-8-5-9-10(6)7/h1-5H
• InChI Key： DTAPWKGEDZQFBL-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC2=NC=NN21

Computed Properties

• Exact Mass: 147.04335
• Monoisotopic Mass: 147.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Melting Point: 165-170°C
• PSA: 47.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines